[1-(2,2-difluoroethyl)cyclopropyl]methanol

• CAS No.: 2027828-86-8
• Molecular Formula: C6H10F2O
• Molecular Weight: 136.1

Description

[1-(2,2-Difluoroethyl)cyclopropyl]methanol is an organic compound characterized by the presence of a cyclopropyl ring attached to a methanol group, with a difluoroethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(2,2-difluoroethyl)cyclopropyl]methanol typically involves the difluoromethylation of cyclopropylmethanol. One common method is the reaction of cyclopropylmethanol with difluoromethylating agents under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and optimized reaction conditions to achieve efficient production. The choice of reagents and catalysts, as well as reaction parameters such as temperature and pressure, are critical factors in the industrial synthesis of this compound .

Chemical Reactions Analysis

Types of Reactions

[1-(2,2-Difluoroethyl)cyclopropyl]methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to yield different alcohol derivatives.

Substitution: The difluoroethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like halides and amines can be employed under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can yield difluoroethylcyclopropyl ketone, while reduction can produce various alcohol derivatives .

Scientific Research Applications

[1-(2,2-Difluoroethyl)cyclopropyl]methanol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of [1-(2,2-difluoroethyl)cyclopropyl]methanol involves its interaction with molecular targets and pathways. The difluoroethyl group can influence the compound’s reactivity and binding affinity to various enzymes and receptors. This can result in modulation of biological pathways, making it a candidate for drug development and other applications .

Comparison with Similar Compounds

Similar Compounds

• [1-(2,2-Difluoroethyl)cyclopropyl]methane
• [1-(2,2-Difluoroethyl)cyclopropyl]ethanol
• [1-(2,2-Difluoroethyl)cyclopropyl]amine

Uniqueness

Compared to similar compounds, [1-(2,2-difluoroethyl)cyclopropyl]methanol is unique due to its specific structural features, such as the presence of both a cyclopropyl ring and a difluoroethyl group. These features confer distinct chemical and physical properties, making it valuable for various applications .